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Compound of Interest

2-(Anthracen-9-yl)-4,4,5,5-
Compound Name:
tetramethyl-1,3,2-dioxaborolane

Cat. No.: B149698

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of anthracene-based fluorophores in biological imaging. Anthracene derivatives offer a versatile
platform for the development of fluorescent probes due to their favorable photophysical
properties, including high quantum yields and chemical stability.[1] This document covers their
application as sensors for various biological analytes and as imaging agents for cellular
organelles.

Photophysical Properties of Selected Anthracene-
Based Fluorophores

The selection of a suitable fluorophore is critical for successful biological imaging. The following
table summarizes the key photophysical properties of several anthracene-based probes
designed for specific biological applications. This data allows for easy comparison to select the
optimal probe for your research needs.
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Signaling Pathways in Analyte-Induced Cellular
Responses

The detection of specific ions and reactive oxygen species with anthracene-based probes can
provide insights into various cellular signaling pathways. The following diagrams illustrate the
key pathways affected by mercury, singlet oxygen, and hypochlorite.
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Mercury (Hg?*) Toxicity Signaling Pathway.
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5. Add Analyte/Stimulus (Optional)

Data Acfuisition

6. Fluorescence Imaging
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7. Image Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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